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Compound of Interest

Compound Name: Icosyl D-glucoside

Cat. No.: B026269 Get Quote

Researchers, scientists, and drug development professionals should be aware that, based on

publicly available scientific literature, a specific pharmacological mechanism of action for icosyl
D-glucoside has not been elucidated. Current information primarily pertains to its function as a

surfactant in cosmetic and personal care formulations.

Chemical and Physical Properties
Icosyl D-glucoside is an alkyl glucoside, a class of non-ionic surfactants. Its chemical

structure consists of a hydrophilic glucose head group and a lipophilic 20-carbon (icosyl) alkyl

chain. This amphipathic nature allows it to reduce surface tension between liquids or between a

liquid and a solid.

Property Value Source

Molecular Formula C26H52O6 [1]

Molecular Weight 460.7 g/mol [1][2][3]

Synonyms

Eicosyl D-glucoside,

(2R,3S,4S,5R)-2-

(hydroxymethyl)-6-

icosoxyoxane-3,4,5-triol

[1][2][3]

Postulated Action in Dermatological Applications
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While a specific molecular mechanism of therapeutic action is not documented, the function of

alkyl glucosides like icosyl D-glucoside in cosmetics is well-understood. The Cosmetic

Ingredient Review (CIR) Expert Panel has assessed the safety of 19 alkyl glucosides, including

arachidyl glucoside (a related compound), and concluded they are safe for use in cosmetics

when formulated to be non-irritating.[3][4]

The primary role of icosyl D-glucoside in these formulations is as a surfactant, functioning as

a cleansing agent, emulsifier, or solubilizer.

A key consideration for its behavior in biological systems is the potential for enzymatic

cleavage. It is hypothesized that glucoside hydrolases present in human skin could break down

alkyl glucosides into their constituent fatty alcohol (in this case, icosanol) and glucose.[4]

General Biological Activities of Other Glucosides
It is important to note that other, structurally distinct glucosides have demonstrated a range of

biological activities. These are presented for informational purposes and should not be

extrapolated to icosyl D-glucoside without specific evidence.

Ethyl α-D-glucoside: Found in sake, this compound has been shown to increase the

proliferation of normal human dermal fibroblasts and the production of collagen I.[5] It may

also upregulate the expression of fibroblast growth factor I and VII.[5]

Acylated Flavonoid Glucosides: Certain acylated flavonoids have shown potential to inhibit

xanthine oxidase and α-glucosidase enzymes, and some exhibit neuroprotective effects.[6]

Calycosin-7-O-β-D-glucoside: This compound has demonstrated inhibitory activity against α-

glucosidase, which is superior to that of acarbose in vitro.[7]

Experimental Protocols: A General Framework
As no specific studies on the mechanism of action of icosyl D-glucoside were identified, a

detailed experimental protocol cannot be provided. However, a general workflow for

investigating the potential biological activity of a novel glucoside is outlined below.

Caption: A generalized workflow for drug discovery and development.
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Conclusion
In conclusion, there is a significant gap in the scientific literature regarding the specific

mechanism of action of icosyl D-glucoside beyond its role as a surfactant in cosmetic

formulations. While the broader class of glucosides encompasses molecules with diverse and

interesting biological activities, these cannot be directly attributed to icosyl D-glucoside
without dedicated research. Future investigations would be necessary to determine if icosyl D-
glucoside possesses any therapeutic properties and to elucidate the underlying molecular

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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